N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C19H18N2O2S/c1-12-8-13(2)10-15(9-12)18(22)21-19-20-17(11-24-19)14-4-6-16(23-3)7-5-14/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: CTRPXPSCFJZETF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide, also known as MTB, is a synthetic compound that has been extensively studied for its potential use in scientific research. MTB belongs to the class of thiazole compounds and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide is not fully understood. However, studies have shown that this compound may act by inhibiting the activity of certain enzymes, such as histone deacetylases and topoisomerases. This compound may also modulate the expression of certain genes, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound can inhibit the proliferation of cancer cells, induce apoptosis, and modulate gene expression. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound also exhibits a wide range of biochemical and physiological effects, making it useful for studying various cellular processes. However, this compound also has some limitations. It is a relatively new compound and its mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal concentration and duration of treatment for this compound.

Future Directions

There are several future directions for research on N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide. One area of interest is the development of more potent and selective analogs of this compound. Another area of interest is the investigation of the mechanism of action of this compound and its potential use in combination with other drugs. Additionally, more research is needed to determine the optimal concentration and duration of treatment for this compound in various cell types and disease models. Overall, this compound has great potential for use in scientific research and may have important therapeutic applications in the future.

Synthesis Methods

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide can be synthesized using a variety of methods, including the reaction of 2-amino-4-methoxybenzoic acid with thioamide and 3,5-dimethylbenzoyl chloride. This reaction results in the formation of this compound, which can be purified using column chromatography.

Scientific Research Applications

N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3,5-dimethylbenzamide has been extensively studied for its potential use in scientific research. It has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. This compound has also been shown to have potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative diseases.